N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-(5-chloro-2-hydroxyphenyl)methylideneamino]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C13H10ClN3O5S/c14-10-4-5-13(18)9(6-10)8-15-16-23(21,22)12-3-1-2-11(7-12)17(19)20/h1-8,16,18H/b15-8-
• InChI Key: WQIRQJXGZRHCNK-NVNXTCNLSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NN=CC2=C(C=CC(=C2)Cl)O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC(=C1)S(=O)(=O)N/N=C\C2=C(C=CC(=C2)Cl)O)[N+](=O)[O-]
• Molecular Formula: C13H10ClN3O5S
• Molecular Weight: 355.75 g/mol

Description

N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide, also known as CHBNSH, is a chemical compound that has gained attention in the scientific community due to its potential use in various applications.

Mechanism of Action

The mechanism of action of N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide is not fully understood. However, studies have suggested that it may work by scavenging free radicals, inhibiting the production of inflammatory cytokines, and disrupting the cell cycle of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide has antioxidant properties and can protect against oxidative stress-induced damage. It has also been shown to have antimicrobial activity against various bacteria and fungi. In addition, N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in certain applications.

Future Directions

Future research on N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide could focus on its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and microbial infections. Additionally, further studies could investigate the mechanism of action of N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide and identify potential targets for its use in different applications. Finally, research could be conducted to optimize the synthesis method of N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide to improve its purity and yield.

Synthesis Methods

The synthesis of N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide involves the reaction of 5-chloro-2-hydroxybenzaldehyde and 3-nitrobenzenesulfonohydrazide in the presence of a catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N'-(5-chloro-2-hydroxybenzylidene)-3-nitrobenzenesulfonohydrazide has been studied for its potential use as an antioxidant, antimicrobial, and anti-inflammatory agent. It has also been investigated for its ability to inhibit the growth of cancer cells and its potential as a diagnostic tool for certain diseases.